3-(3-(4-(4-fluorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-[3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C23H22FN5O2/c24-16-5-7-17(8-6-16)27-11-13-28(14-12-27)20(30)9-10-29-15-25-21-18-3-1-2-4-19(18)26-22(21)23(29)31/h1-8,15,26H,9-14H2
• InChI Key: KQMCRJYUJFELLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CCN3C=NC4=C(C3=O)NC5=CC=CC=C54
• Molecular Formula: C23H22FN5O2
• Molecular Weight: 419.5 g/mol
• CAS No.: 1105214-13-8

Description

The compound 3-(3-(4-(4-fluorophenyl)piperazin-1-yl)-3-oxopropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one features a pyrimido[5,4-b]indole core, a bicyclic heteroaromatic system fused with a pyrimidine and indole moiety. This scaffold is substituted at the 3-position with a 3-oxopropyl chain bearing a 4-(4-fluorophenyl)piperazine group. The fluorine atom on the phenyl ring likely enhances lipophilicity and metabolic stability, while the piperazine moiety may contribute to receptor-binding interactions, as seen in bioactive molecules targeting serotonin or dopamine receptors .

Structural elucidation of such compounds often relies on X-ray crystallography techniques supported by programs like SHELX, which are widely used for small-molecule refinement .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Structural Analogues

Compound Name (CAS No.)	Core Structure	Key Substituents	Potential Implications
Target Compound (Not provided)	Pyrimido[5,4-b]indole	- 3-Oxopropyl chain with 4-(4-fluorophenyl)piperazine	Enhanced binding affinity to amine receptors; moderate lipophilicity due to fluorophenyl group
2-{[2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-3-[3-(trifluoromethyl)phenyl]-3H-pyrimido[5,4-b]indol-4-one (536715-73-8)	Pyrimido[5,4-b]indole	- 3-(Trifluoromethyl)phenyl - Thioether-linked 4-phenylpiperazine	Increased electron-withdrawing effects (CF₃) may enhance metabolic resistance; sulfur atom could alter solubility
3-(4-Methoxyphenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H-pyrimido[5,4-b]indol-4-one (536707-19-4)	Pyrimido[5,4-b]indole	- 4-Methoxyphenyl - Piperidine instead of piperazine	Methoxy group improves solubility; piperidine lacks secondary amine, reducing hydrogen-bonding capacity
3-(4-Ethoxyphenyl)-2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3H-pyrimido[5,4-b]indol-4-one (536708-16-4)	Pyrimido[5,4-b]indole	- 4-Ethoxyphenyl - 4-Methylpiperidinyl	Ethoxy group increases lipophilicity; methylpiperidine may reduce steric hindrance compared to piperazine
3-Phenyl-2-propylsulfanyl-3H-pyrimido[5,4-b]indol-4-one (536703-99-8)	Pyrimido[5,4-b]indole	- Phenyl - Propylthioether	Simple phenyl and alkyl chain reduce polarity; may limit receptor selectivity

Key Structural and Functional Differences

Piperazine vs. Fluorine in the target compound’s 4-fluorophenyl group provides a balance of electronegativity and lipophilicity, whereas trifluoromethyl (536715-73-8) offers stronger electron-withdrawing effects .

In contrast, fluorine’s inductive effects dominate in the target compound .

Sulfur vs. Oxygen Linkers :

• Thioether linkages (e.g., 536715-73-8, 536707-19-4) increase hydrophobicity and may slow oxidative metabolism compared to ketone or ether linkages .